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Compound of Interest

Compound Name: beta-Lipotropin (1-10) (porcine)

Cat. No.: B12324184

Get Quote

Introduction & Mechanistic Background
β-Lipotropin (1-10) is a porcine-derived, 10-amino acid fragment of the larger 90-amino acid

prohormone β-lipotropin (β-LPH), which is endogenously cleaved from pro-opiomelanocortin

(POMC) [1]. The C-terminal sequence of β-LPH contains the primary structure of endogenous

morphine-like peptides, making it a critical focus in neuropharmacological and endocrinological

research [1].

When utilizing β-Lipotropin (1-10) for in vitro signaling assays or in vivo animal models,

maintaining the structural integrity of the peptide during reconstitution is paramount. Improper

handling, incorrect solvent selection, or poor storage conditions can lead to rapid hydrolysis,

aggregation, or loss of biological potency.

Physicochemical Properties & Sequence Analysis
Before reconstituting any peptide, a rigorous sequence analysis must dictate the solvent

choice. The sequence of β-Lipotropin (1-10) is Glu-Leu-Ala-Gly-Ala-Pro-Pro-Glu-Pro-Ala

(ELAGAPPEPA) [2].
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Causality of Solubility: The peptide contains two acidic Glutamic acid (Glu/E) residues and zero

basic residues (Arg, Lys, His). At a physiological pH, the carboxylic acid side chains of the Glu

residues are deprotonated, giving the peptide a net negative charge. Despite the presence of

several hydrophobic residues (Leu, Ala, Pro), the short chain length (10 amino acids) and the

strong polarity of the Glu residues render β-Lipotropin (1-10) highly soluble in aqueous

solutions without the strict need for basic buffers[2].

Table 1: Physicochemical Properties
Property Value

Sequence H-Glu-Leu-Ala-Gly-Ala-Pro-Pro-Glu-Pro-Ala-OH

Molecular Weight 951.03 g/mol

Chemical Formula C₄₂H₆₆N₁₀O₁₅

Net Charge (Neutral pH) Negative (Acidic Peptide)

Table 2: Validated Solubility Profile
Solvent

Maximum
Solubility

Recommended
Sonication

Application
Context

Ultrapure H₂O
≥40.0 mg/mL (39.56

mM)
Yes (if needed)

Primary choice for

biological assays

DMSO
≥90.0 mg/mL (89.01

mM)
Yes (if needed)

High-concentration

stock generation

Ethanol (EtOH) ≥43.8 mg/mL No
Specialized non-

aqueous formulations

Note: For a 1 mM stock solution using 1 mg of lyophilized peptide, add exactly 1.0515 mL of

your chosen solvent [1].

Self-Validating Reconstitution Protocol
Expertise & Trustworthiness: Peptides are inherently hygroscopic. Opening a cold vial exposes

the lyophilized powder to ambient humidity, causing rapid condensation and deliquescence
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(moisture absorption), which accelerates peptide degradation [3]. The following protocol is

designed as a self-validating system to prevent structural loss.

Step-by-Step Methodology:

Temperature Equilibration: Remove the lyophilized β-Lipotropin (1-10) vial from -20°C

storage. Place it in a desiccator and allow it to equilibrate to room temperature for 30–60

minutes [4].

Validation Checkpoint: The vial exterior must be completely free of condensation before

opening.

Centrifugation: Briefly centrifuge the vial at 3,000 x g for 10–15 seconds.

Causality: Lyophilized powder often adheres to the cap during transit; centrifugation

ensures the entire mass is at the bottom, preventing material loss upon opening.

Solvent Addition: Based on Table 2, select the appropriate sterile solvent (e.g., sterile

ultrapure water). Inject the solvent directly onto the sides of the vial to wash down any

adhering peptide.

Solubilization: Gently swirl or invert the vial. Do not vortex vigorously, as excessive

mechanical shear can introduce microbubbles and promote aggregation. If the peptide does

not dissolve immediately, apply mild sonication in a water bath for 1–2 minutes [2].

Visual Validation: Inspect the solution against a light source.

Validation Checkpoint: The solution must be 100% clear and colorless. Particulates or

turbidity indicate incomplete solubilization. Because this is an acidic peptide, if turbidity

persists in water, adding a micro-drop of dilute basic buffer (e.g., 0.1 M NH₄OH) will fully

deprotonate the Glu residues and force dissolution [4].

Storage Guidelines and Degradation Causality
Lyophilized peptides are highly stable, but once in solution, they become highly susceptible to

hydrolysis, oxidation, and microbial degradation [3].
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Lyophilized Storage: Store at -20°C or -80°C in a tightly sealed container with desiccants.

Under these conditions, the peptide is stable for up to 3 years [2].

Reconstituted Storage: The shelf-life of peptides in solution is drastically reduced.

Immediately divide the clear stock solution into single-use aliquots using low-protein-binding

microcentrifuge tubes. Store aliquots at -80°C [3].

Causality of Freeze-Thaw Damage: Never subject the reconstituted peptide to repeated

freeze-thaw cycles. The physical stress of ice crystal formation and dissolution shears

peptide bonds and induces conformational degradation[3]. Aliquoting strictly enforces a "one-

thaw-per-vial" rule, ensuring the peptide used in your assay retains its specified biological

activity.
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Lyophilized β-Lipotropin (1-10)
Storage: -20°C

Temperature Equilibration
Warm to RT in desiccator

 Prevent condensation

Solvent Selection
H2O (40 mg/mL) or DMSO (90 mg/mL)

 Sequence analysis (Acidic)

Reconstitution
Add solvent & gently swirl

 Solubilization

Validation
Visual inspection for clarity

 Quality Control

Aliquoting
Divide into single-use vials

 Clear solution achieved

Long-Term Storage
Store solutions at -80°C

 Avoid freeze-thaw degradation

Click to download full resolution via product page

Workflow for the reconstitution and storage of β-Lipotropin (1-10) to ensure peptide integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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